ethyl 1-{2-[(diphenylacetyl)amino]benzoyl}-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-[2-[(2,2-diphenylacetyl)amino]benzoyl]piperidine-4-carboxylate
• InChI: InChI=1S/C29H30N2O4/c1-2-35-29(34)23-17-19-31(20-18-23)28(33)24-15-9-10-16-25(24)30-27(32)26(21-11-5-3-6-12-21)22-13-7-4-8-14-22/h3-16,23,26H,2,17-20H2,1H3,(H,30,32)
• InChI Key: MBCUPYJIROZRHE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)C(=O)C2=CC=CC=C2NC(=O)C(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C29H30N2O4
• Molecular Weight: 470.6 g/mol

Description

Ethyl 1-{2-[(diphenylacetyl)amino]benzoyl}-4-piperidinecarboxylate, also known as DPA-714, is a novel positron emission tomography (PET) radiotracer that has shown potential in imaging neuroinflammation.

Mechanism of Action

Ethyl 1-{2-[(diphenylacetyl)amino]benzoyl}-4-piperidinecarboxylate binds to the TSPO, which is located on the outer mitochondrial membrane of activated microglia and astrocytes. The binding of ethyl 1-{2-[(diphenylacetyl)amino]benzoyl}-4-piperidinecarboxylate to TSPO results in the accumulation of the radiotracer in the CNS, allowing for PET imaging of neuroinflammation.
Biochemical and Physiological Effects
ethyl 1-{2-[(diphenylacetyl)amino]benzoyl}-4-piperidinecarboxylate has been shown to have low toxicity and good pharmacokinetic properties. It is rapidly metabolized in the liver and excreted through the kidneys. ethyl 1-{2-[(diphenylacetyl)amino]benzoyl}-4-piperidinecarboxylate does not bind to other receptors in the CNS, indicating its specificity for TSPO.

Advantages and Limitations for Lab Experiments

The main advantage of ethyl 1-{2-[(diphenylacetyl)amino]benzoyl}-4-piperidinecarboxylate is its specificity for TSPO, allowing for accurate imaging of neuroinflammation. However, ethyl 1-{2-[(diphenylacetyl)amino]benzoyl}-4-piperidinecarboxylate has a short half-life, which limits its use in longitudinal studies. Additionally, ethyl 1-{2-[(diphenylacetyl)amino]benzoyl}-4-piperidinecarboxylate is expensive to produce, which can be a limitation for large-scale studies.

Future Directions

Future research on ethyl 1-{2-[(diphenylacetyl)amino]benzoyl}-4-piperidinecarboxylate should focus on its potential use in the diagnosis and monitoring of neuroinflammatory diseases, such as multiple sclerosis, Alzheimer's disease, and Parkinson's disease. Additionally, the development of new TSPO ligands with longer half-lives and lower production costs could improve the clinical utility of PET imaging for neuroinflammation. Finally, the combination of PET imaging with other imaging modalities, such as magnetic resonance imaging (MRI), could provide a more comprehensive understanding of neuroinflammatory processes in the CNS.

Scientific Research Applications

Ethyl 1-{2-[(diphenylacetyl)amino]benzoyl}-4-piperidinecarboxylate has been extensively studied for its potential use in imaging neuroinflammation. Neuroinflammation is a process that occurs in the central nervous system (CNS) in response to various pathological conditions, such as neurodegenerative diseases, traumatic brain injury, and stroke. It involves the activation of microglia and astrocytes, which release pro-inflammatory cytokines and chemokines, leading to neuronal damage.
PET imaging with ethyl 1-{2-[(diphenylacetyl)amino]benzoyl}-4-piperidinecarboxylate allows the visualization of the translocator protein (TSPO), which is upregulated in activated microglia and astrocytes during neuroinflammation. This imaging technique can provide valuable information about the extent and severity of neuroinflammation in various CNS diseases.